BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-2-(propan-2-yloxy)benzoic acid safety
and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Bromo-2-(propan-2-
Compound Name: -
yloxy)benzoic acid

Cat. No.: B3076044

An In-Depth Technical Guide to 4-Bromo-2-(propan-2-yloxy)benzoic acid: Safety, Handling,
and Synthetic Utility

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of 4-Bromo-2-(propan-2-
yloxy)benzoic acid, a key intermediate in modern synthetic chemistry. Designed for
researchers, chemists, and professionals in drug development, this guide moves beyond a
simple data sheet to offer field-proven insights into its safe handling, reactivity, and strategic
application. The narrative emphasizes the causality behind procedural choices, ensuring a self-
validating system of protocols grounded in authoritative scientific principles.

Chemical Identity and Physicochemical Properties

4-Bromo-2-(propan-2-yloxy)benzoic acid is a polysubstituted aromatic carboxylic acid. Its
structure is characterized by a benzoic acid core, substituted with a bromine atom at the C4
position and an isopropoxy group at the C2 position. This specific arrangement of functional
groups makes it a valuable and versatile building block in organic synthesis.

The isopropoxy group acts as a moderately activating, ortho-para directing group, while the
bromine atom serves as a convenient handle for a wide array of cross-coupling reactions. The
carboxylic acid moiety provides a site for derivatization, such as amidation or esterification,
crucial for constructing larger, more complex molecular architectures.
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Table 1: Chemical Identifiers and Properties

Property Value Source

4-bromo-2-(propan-2-

IUPAC Name . . -
yloxy)benzoic acid
CAS Number 1038595-51-5 [1]
Molecular Formula C10H11BrOs [1112]
Molecular Weight 259.10 g/mol [1]
CC(C)OC1=C(C=CC(=C1)Br)
SMILES [2]
C(=0)0
Appearance Solid (predicted) General Chemical Knowledge
logP (Predicted) 2.8 [2]

| Monoisotopic Mass| 257.98917 Da |[2] |

Hazard Assessment and Safe Handling Protocols

While a specific, comprehensive toxicological profile for 4-Bromo-2-(propan-2-yloxy)benzoic
acid is not extensively documented in publicly available literature, a robust hazard assessment
can be derived from the known profiles of structurally related compounds, such as 4-
bromobenzoic acid and other substituted benzoic acids.[3][4][5][6] The primary hazards are
associated with irritation and acute toxicity if ingested.

2.1. GHS Hazard Classification (Anticipated)

Based on analogous compounds, the following GHS classifications are anticipated.
Researchers must consult the supplier-specific Safety Data Sheet (SDS) upon acquisition.

¢ Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][6]
o Skin Irritation (Category 2), H315: Causes skin irritation.[4][5][6]

e Serious Eye Irritation (Category 2), H319: Causes serious eye irritation.[4][5][6]
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system, H335:
May cause respiratory irritation.[4][6]

2.2. Personal Protective Equipment (PPE) Mandates

A multi-layered PPE strategy is essential to mitigate exposure risks. The selection of specific
equipment must be guided by a thorough risk assessment of the planned experimental
procedure.

Engineering Controls: All manipulations should be performed in a certified chemical fume
hood to prevent inhalation of dust or aerosols.[4][5] Eyewash stations and safety showers
must be readily accessible.[5]

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to
EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[4][5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected for integrity
before each use. Employ proper glove removal technique to avoid skin contact.[4]

Respiratory Protection: For operations with a high potential for dust generation, a NIOSH-
approved N95 (US) or EN 143 P1 (EU) dust mask is recommended.[3]

Body Protection: A standard laboratory coat is required. For larger quantities, chemically
resistant aprons or suits may be necessary.[6]

2.3. Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

« If Inhaled: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial
respiration and seek immediate medical attention.[4]

e In Case of Skin Contact: Immediately remove all contaminated clothing and wash the
affected area with soap and copious amounts of water for at least 15 minutes.[4]

e In Case of Eye Contact: Promptly flush eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[4][5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician immediately.[4]

Diagram 1: Hazard Response Workflow

E

xposure EventJ

Skin Contact Eye Contact

Flush with Water (15 min)
Seek Immediate Medical Attention

Inhalation Ingestion

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
‘Wash with Soap & Water (15 min)

Click to download full resolution via product page
Caption: A flowchart for immediate first aid response to chemical exposure.

2.4. Storage and Disposal

e Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[5] Keep the container tightly closed and store locked up.[6]

o Disposal: Dispose of waste material and contaminated packaging through a licensed
professional waste disposal service. This may involve dissolving the material in a
combustible solvent and incinerating it in a chemical incinerator equipped with an afterburner
and scrubber.[3][4] Do not allow the product to enter drains.
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Reactivity and Synthetic Applications

The synthetic value of 4-Bromo-2-(propan-2-yloxy)benzoic acid stems from its trifunctional
nature. The aryl bromide, carboxylic acid, and isopropoxy ether each offer distinct opportunities

for chemical modification.
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Diagram 2: Key Reactivity Sites
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Caption: Major functional groups and their associated synthetic transformations.
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3.1. Proposed Synthetic Protocol: Williamson Ether Synthesis

A robust and logical method for preparing the title compound is via Williamson ether synthesis,
starting from commercially available 4-Bromo-2-hydroxybenzoic acid. This protocol is provided
as an exemplary procedure; actual yields and reaction times may vary and require optimization.

Objective: To synthesize 4-Bromo-2-(propan-2-yloxy)benzoic acid.

Materials:

4-Bromo-2-hydroxybenzoic acid

e 2-Bromopropane (or 2-lodopropane)

e Potassium Carbonate (K2COs), anhydrous
e N,N-Dimethylformamide (DMF), anhydrous
o Ethyl acetate

e 1 M Hydrochloric acid (HCI)

o Saturated sodium chloride solution (brine)
¢ Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add 4-Bromo-2-hydroxybenzoic acid (1.0 eq) and anhydrous potassium
carbonate (2.5 eq).

e Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen
or argon) to create a stirrable suspension.

o Alkylating Agent: Add 2-Bromopropane (1.5 eq) to the mixture via syringe.
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» Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction
progress by Thin Layer Chromatography (TLC). Rationale: Heating accelerates the Sn2
reaction between the phenoxide, formed in situ, and the alkyl halide.

e Workup - Quenching: Once the starting material is consumed, cool the reaction to room
temperature. Carefully pour the mixture into a separatory funnel containing deionized water.

o Workup - Acidification: Acidify the aqueous layer to a pH of ~2 using 1 M HCI. This
protonates the carboxylic acid, rendering it soluble in the organic phase. Rationale: The
carboxylate salt formed under basic reaction conditions is water-soluble. Protonation is
required for extraction.

e Workup - Extraction: Extract the aqueous layer three times with ethyl acetate.

o Workup - Washing: Combine the organic layers and wash sequentially with deionized water
and then with brine. Rationale: The water wash removes residual DMF, while the brine wash
helps to break any emulsions and remove bulk water.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude solid can be purified by recrystallization (e.g., from an
ethanol/water mixture) or column chromatography to yield the final product.

Strategic Importance in Drug Discovery

Substituted benzoic acids are privileged scaffolds in medicinal chemistry. The title compound,
4-Bromo-2-(propan-2-yloxy)benzoic acid, is a prime example of a building block designed for
diversity-oriented synthesis, a key strategy in modern drug discovery.[7]

o Vector for Elaboration: The aryl bromide is not merely a substituent but a reactive "handle." It
allows for the precise, late-stage introduction of various molecular fragments via palladium-
catalyzed cross-coupling reactions.[8][9] This enables the rapid generation of a library of
analogues for structure-activity relationship (SAR) studies.

» Bioisosteric Replacement and Scaffolding: The carboxylic acid can be converted into
amides, esters, or other functional groups that can mimic peptide bonds or engage in critical
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hydrogen bonding interactions with biological targets.[10]

e Modulation of Physicochemical Properties: The isopropoxy group at the C2 position
influences the molecule's lipophilicity and conformation. It can sterically hinder the adjacent
carboxylic acid, potentially altering its pKa and interaction profile, or it can provide favorable
van der Waals interactions in a protein's binding pocket.

Compounds like 4-Bromo-2-chlorobenzoic acid and 4-Bromo-2-nitrobenzoic acid are widely
used as intermediates in the synthesis of pharmaceuticals and agrochemicals, underscoring
the industrial and research value of this compound class.[8][11]

Conclusion

4-Bromo-2-(propan-2-yloxy)benzoic acid is more than a simple chemical reagent; it is a
strategically designed synthetic intermediate for advanced research. A thorough understanding
of its properties, reactivity, and, most importantly, its hazards is paramount for its effective and
safe utilization. The protocols and insights provided in this guide are intended to empower
researchers to handle this compound with confidence and to fully exploit its synthetic potential
in the pursuit of novel chemical entities and therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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